Cas no 89043-82-3 (1,1'-Bibicyclo[2.2.0]hexane)
1,1'-Bibicyclo[2.2.0]hexane structure
Product Name:1,1'-Bibicyclo[2.2.0]hexane
CAS No:89043-82-3
MF:C12H18
MW:162.271323680878
CID:614691
PubChem ID:13615855
Update Time:2025-04-19
1,1'-Bibicyclo[2.2.0]hexane Chemical and Physical Properties
Names and Identifiers
-
- 1,1'-Bibicyclo[2.2.0]hexane
- 4-(4-bicyclo[2.2.0]hexanyl)bicyclo[2.2.0]hexane
- 89043-82-3
- 1,1'-Bi(bicyclo[2.2.0]hexane)
- DTXSID50545092
-
- Inchi: 1S/C12H18/c1-5-11(6-2-9(1)11)12-7-3-10(12)4-8-12/h9-10H,1-8H2
- InChI Key: GEJBSSUTQSCKKS-UHFFFAOYSA-N
- SMILES: C12(CCC1CC2)C12CCC1CC2
Computed Properties
- Exact Mass: 162.140850574g/mol
- Monoisotopic Mass: 162.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 0Ų
1,1'-Bibicyclo[2.2.0]hexane Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
89043-82-3 (1,1'-Bibicyclo[2.2.0]hexane) Related Products
- 768-91-2(1-Methyl Adamantane)
- 473-55-2(Pinane(endo+exo))
- 1687-34-9(1-Ethyl-3-methyladamantane)
- 707-35-7(1,3,5-Trimethyladamantane)
- 10281-53-5(Bicyclo[3.1.1]heptane,2,6,6-trimethyl-, (1S,2S,5S)-)
- 16207-81-1(1,2 Dimethyl Adamantane (Mixture of Disastereomers))
- 702-79-4(1,3-Dimethyladamantane)
- 6876-13-7(cis-Pinane)
- 17161-33-0(Cyclohexane,1,1'-(3,7,12,16-tetramethyl-1,18-octadecanediyl)bis[2,2,6-trimethyl-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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